2-Aminobenzene-1-sulfonothioic O-acid

• CAS No.: 61146-70-1
• Molecular Formula: C6H7NO2S2
• Molecular Weight: 189.3 g/mol
• IUPAC Name: 2-hydroxysulfonothioylaniline
• InChI: InChI=1S/C6H7NO2S2/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4H,7H2,(H,8,9,10)
• InChI Key: XMEYYWNEDBGCHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)S(=O)(=S)O

Description

It is a structural component of some azo dyes, which consequently have poor bacterial degradation . The compound has a chemical formula of C6H7NO3S and a molar mass of 173.19 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Aminobenzene-1-sulfonothioic O-acid typically involves the sulfonation of aniline. Aniline is treated with sulfuric acid to introduce the sulfonic acid group, resulting in the formation of this compound . The reaction conditions often include elevated temperatures and the presence of a catalyst to facilitate the sulfonation process.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the continuous addition of aniline to a reactor containing sulfuric acid under controlled temperature and pressure conditions. The product is then purified through crystallization and filtration to obtain the desired compound .

Chemical Reactions Analysis

Types of Reactions

2-Aminobenzene-1-sulfonothioic O-acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonic acid group to a sulfonamide group.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and electrophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions include sulfonic acid derivatives, sulfonamide derivatives, and various substituted compounds depending on the reagents and conditions used .

Scientific Research Applications

2-Aminobenzene-1-sulfonothioic O-acid has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of azo dyes and other aromatic compounds.

Biology: The compound plays a role in microbial metabolism and benzoate degradation.

Medicine: Research has shown its potential effects on cardiac tension, making it a subject of interest in cardiovascular studies.

Industry: It is used in the production of dyes and pigments due to its structural properties.

Mechanism of Action

The mechanism of action of 2-Aminobenzene-1-sulfonothioic O-acid involves its interaction with various molecular targets and pathways. In biological systems, it promotes reverse turn formation in peptides, inducing a folded conformation when incorporated into peptide sequences . This property is attributed to its ability to form robust 11-membered-ring hydrogen-bonding . Additionally, the compound affects cardiac tension by interacting with specific receptors and ion channels in cardiac tissues .

Comparison with Similar Compounds

Similar Compounds

2-Aminobenzenesulfonic acid: Similar in structure but lacks the sulfonothioic group.

Aniline-2-sulfonic acid: Another structural isomer with similar properties.

o-Sulfanilic acid: Shares the sulfonic acid group but differs in its overall structure.

Uniqueness

2-Aminobenzene-1-sulfonothioic O-acid is unique due to its sulfonothioic group, which imparts distinct chemical and biological properties. This group enhances its reactivity and interaction with biological molecules, making it a valuable compound in various scientific and industrial applications .